Cas no 861624-96-6 (4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-3-(trifluoromethyl)phenylpyrrolidin-2-one)

• Product Name: 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-3-(trifluoromethyl)phenylpyrrolidin-2-one
• CAS No: 861624-96-6
• MF: C₂₇H₂₄F₃N₃O₃
• MW: 495.492977142334
• CID: 6449089
• Update Time: 2025-06-03

4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-3-(trifluoromethyl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-3-(trifluoromethyl)phenylpyrrolidin-2-one
• 4-[1-[2-(2-methoxyphenoxy)ethyl]benzimidazol-2-yl]-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one

• Inchi： 1S/C27H24F3N3O3/c1-35-23-11-4-5-12-24(23)36-14-13-32-22-10-3-2-9-21(22)31-26(32)18-15-25(34)33(17-18)20-8-6-7-19(16-20)27(28,29)30/h2-12,16,18H,13-15,17H2,1H3
• InChI Key： PJKLNMWELBVSMD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)CC(C2N(CCOC3=CC=CC=C3OC)C3=CC=CC=C3N=2)CC1=O

Additional information on 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-3-(trifluoromethyl)phenylpyrrolidin-2-one

4-{1-2-(2-Methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-3-(trifluoromethyl)phenylpyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No 861624-96-6, known as 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-3-(trifluoromethyl)phenylpyrrolidin-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodiazole core, a pyrrolidinone ring, and several substituents that contribute to its unique properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of intense research interest.

The benzodiazole moiety in this compound is a key structural feature that contributes to its stability and reactivity. Benzodiazoles are known for their aromaticity and ability to form strong hydrogen bonds, which are essential for many biological interactions. The presence of a methoxyphenoxy group further enhances the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Recent research has explored the use of benzodiazole derivatives in the development of anti-inflammatory and anticancer agents, underscoring the importance of this structural component.

The pyrrolidinone ring in the molecule plays a critical role in its conformational flexibility and ability to interact with biological targets. Pyrrolidinones are commonly found in natural products and have been extensively studied for their pharmacological activities. The substitution pattern on the pyrrolidinone ring, particularly the trifluoromethyl group, significantly influences the compound's electronic properties and lipophilicity. This substitution has been shown to improve the molecule's ability to penetrate cellular membranes, making it an attractive candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. These methods not only enhance the yield but also reduce the environmental impact of production. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the benzodiazole core while maintaining high purity levels. Such innovations highlight the importance of green chemistry principles in modern drug development.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a lead compound for designing novel antibiotics and antiviral agents. Its ability to inhibit key enzymes involved in bacterial and viral replication makes it a valuable asset in combating emerging pathogens. Additionally, recent studies have explored its role as a fluorescent probe for sensing metal ions and detecting environmental pollutants, further expanding its utility.

The integration of computational chemistry tools has provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments. Furthermore, molecular docking studies have demonstrated its potential to bind to various protein targets with high affinity, paving the way for its use in rational drug design.

In conclusion, 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-3-(trifluoromethyl)phenylpyrrolidin-2-one is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and computational methods, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.